2-(9-(tert-Butoxycarbonyl)-9-azabicyclo[3.3.1]nonan-3-yl)acetic acid

• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol
• IUPAC Name: 2-[9-[(2-methylpropan-2-yl)oxycarbonyl]-9-azabicyclo[3.3.1]nonan-3-yl]acetic acid
• InChI: InChI=1S/C15H25NO4/c1-15(2,3)20-14(19)16-11-5-4-6-12(16)8-10(7-11)9-13(17)18/h10-12H,4-9H2,1-3H3,(H,17,18)
• InChI Key: HATVPRAJGBKJGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCC1CC(C2)CC(=O)O

Description

2-(9-(tert-Butoxycarbonyl)-9-azabicyclo[3.3.1]nonan-3-yl)acetic acid is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of 1M aqueous NaOH are added to a solution of 3-ethoxycarbonylmethyl-9-aza-bicyclo[3.3.1]nonane-9-carboxylic acid tert-butyl ester in 20 ml of THF and the mixture obtained is stirred at RT. To the mixture obtained 10 ml of brine and 70 ml of EtAc are added, and the mixture obtained is washed with 1M aqueous HCl. The organic layer obtained is dried and solvent is evaporated. 3-Carboxymethyl-9-aza-bicyclo[3.3.1]nonane-9-carboxylic acid tert-butyl ester in the form of an oil is obtained. 13C-NMR: 178.47, 177.28, 155.61, 154.50, 79.70, 79.63, 47.39, 45.88, 43.39, 40.31, 36.92, 32.22, 31.98, 31.37, 30.99, 30.74, 30.64, 30.08, 29.59, 29.20, 21.15, 20.60, 14.05.